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Compound of Interest

Compound Name: Hexyl acrylate

Cat. No.: B147018

This guide provides crucial procedural information for the safe handling and disposal of Hexyl
acrylate in a laboratory setting, designed for researchers, scientists, and drug development
professionals. Adherence to these protocols is essential for minimizing risks and ensuring a
safe research environment.

Hazard Summary

Hexyl acrylate is a combustible liquid that can cause skin irritation, allergic skin reactions, and
respiratory irritation.[1][2][3] It is crucial to handle this chemical with appropriate personal
protective equipment in a well-ventilated area.

Personal Protective Equipment (PPE) and Exposure
Control

Proper selection and use of PPE are the primary defense against exposure to Hexyl acrylate.
Engineering controls, such as adequate ventilation, are also critical.[4]
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Exposure Control Parameter

Specification

Source

Occupational Exposure Limits

No value has been assigned
by Safe Work Australia.

[1]

Flash Point

68.33°C (155°F)

Glove Material

Nitrile or Butyl rubber is

recommended. Natural rubber
is not advised due to observed
penetration by similar acrylate

compounds.

Eye Protection

Chemical safety goggles or a
face shield compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
vapor cartridge is necessary if
inhalation risk is present or if
working in a poorly ventilated

area.

Body Protection

A lab coat or chemical-
resistant apron and closed-toe

shoes are required.

Safe Handling and Storage Protocol

Handling:

» Ventilation: Always handle Hexyl acrylate in a well-ventilated area, preferably within a

chemical fume hood.

» Avoid Contact: Prevent direct contact with skin, eyes, and clothing. Avoid inhaling vapors or

mists.
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e Ignition Sources: Keep the chemical away from heat, sparks, and open flames as itis a
combustible liquid.

» Hygiene: Wash hands thoroughly after handling. Contaminated work clothing should not be
allowed out of the workplace.

Storage:
o Container: Keep the container tightly closed when not in use.

e Location: Store in a cool, dry, and well-ventilated area away from direct sunlight and
incompatible materials such as strong oxidizing agents, acids, and bases.

e Segregation: Store away from foodstuffs.

Spill and Disposal Plan

Spill Response:

o Evacuate: For large spills, clear the area of all personnel.

» Ventilate: Increase ventilation to the area.

o Containment: Prevent the spill from entering drains or waterways.

» Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.

» Collection: Use spark-proof tools to collect the absorbed material and place it into a properly
labeled, sealed container for disposal.

Disposal:

o Dispose of waste Hexyl acrylate and contaminated materials in accordance with all
applicable federal, state, and local regulations. Chemical waste generators are responsible
for determining if a discarded chemical is classified as hazardous waste.

Experimental Workflow for Handling Hexyl Acrylate
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The following diagram outlines the logical workflow for the safe handling of Hexyl acrylate in a
laboratory setting.
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Click to download full resolution via product page
Caption: Workflow for Safe Handling of Hexyl Acrylate.

Disclaimer: This information is intended for guidance and educational purposes only. Always
refer to the specific Safety Data Sheet (SDS) for Hexyl acrylate and follow all institutional and
regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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